cyclopropyl(3-quinolinyl)methanone O-benzyloxime
Description
Scientific Research Applications
Antimicrobial Activity
Cyclopropyl(3-quinolinyl)methanone O-benzyloxime: and its derivatives have been studied for their potential as antimicrobial agents. The oxime ether moiety present in these compounds is known to influence their biological activity, including antibacterial and antifungal properties . This makes them candidates for developing new antimicrobial drugs that could be effective against resistant strains of bacteria and fungi.
Anticancer Research
The structural uniqueness of cyclopropyl(3-quinolinyl)methanone O-benzyloxime offers a promising scaffold for anticancer drug development. Its ability to interact with various biological targets can be harnessed to design novel therapies that target specific pathways involved in cancer progression .
Agricultural Applications
In agriculture, compounds like cyclopropyl(3-quinolinyl)methanone O-benzyloxime can be utilized to develop new herbicides and pesticides. Their biological activity can be optimized to control pests and weeds that affect crop yields, providing a new tool for farmers to manage their fields more effectively .
Drug Development
This compound’s molecular framework is beneficial in the synthesis of drugs with improved pharmacokinetic properties. For instance, derivatives of cyclopropyl(3-quinolinyl)methanone O-benzyloxime have shown a remarkable improvement in lipophilicity, which is a crucial factor in drug absorption and distribution .
Material Science
The cyclopropane moiety in cyclopropyl(3-quinolinyl)methanone O-benzyloxime is of interest in material science due to its strain energy, which can be released in controlled polymerization reactions. This can lead to the creation of new materials with unique properties for industrial applications .
Environmental Applications
Derivatives of cyclopropyl(3-quinolinyl)methanone O-benzyloxime can be explored for environmental applications, such as biodegradable materials or agents that can help in bioremediation processes. Their chemical structure allows for modifications that can make them suitable for environmental cleanup efforts .
properties
IUPAC Name |
(Z)-1-cyclopropyl-N-phenylmethoxy-1-quinolin-3-ylmethanimine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O/c1-2-6-15(7-3-1)14-23-22-20(16-10-11-16)18-12-17-8-4-5-9-19(17)21-13-18/h1-9,12-13,16H,10-11,14H2/b22-20- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMFSXIXJWXWTDF-XDOYNYLZSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=NOCC2=CC=CC=C2)C3=CC4=CC=CC=C4N=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1/C(=N/OCC2=CC=CC=C2)/C3=CC4=CC=CC=C4N=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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